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Abstract
This technical guide provides a comprehensive overview of 4-(4-
Methylpiperazino)benzaldehyde, a key chemical intermediate in pharmaceutical research

and organic synthesis. This document details its chemical and physical properties, provides

insights into its synthesis and analysis, and explores its significant role in the development of

therapeutics, particularly for neurological disorders. Included are detailed data tables for easy

reference, conceptual experimental protocols, and visualizations of its application in targeting

central nervous system (CNS) pathways.

Introduction
4-(4-Methylpiperazino)benzaldehyde, with the CAS Number 27913-99-1, is an aromatic

aldehyde that incorporates a 4-methylpiperazine moiety.[1][2][3][4] This structural feature

imparts unique reactivity, making it a valuable building block for more complex molecules.[2] Its

primary application lies in the field of medicinal chemistry, where it serves as a crucial starting

material for the synthesis of novel drug candidates, especially those aimed at treating

neurological disorders.[2][3] Beyond pharmaceuticals, it is also utilized in the synthesis of

agrochemicals and specialty materials.[2]
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Chemical and Physical Properties
A summary of the key chemical and physical properties of 4-(4-
Methylpiperazino)benzaldehyde is presented in the table below. This data is essential for its

handling, storage, and application in experimental settings.

Property Value References

CAS Number 27913-99-1 [2][4][5]

Molecular Formula C₁₂H₁₆N₂O [2][4]

Molecular Weight 204.27 g/mol [2]

Appearance
Slightly pale yellow to yellow

solid (crystal or powder)
[1][2]

Melting Point 45-63 °C [1][2]

Purity ≥98% [4]

Solubility Soluble in water. [1]

Storage Conditions
Store at 0-8°C in a cool, dark

place under an inert gas.
[1][2]

Synonyms: 1-(4-Formylphenyl)-4-methylpiperazine, 4-(4-Methylpiperazin-1-yl)benzaldehyde, p-

(4-Methylpiperazin-1-yl)benzaldehyde.[4]

Synthesis and Purification
The synthesis of 4-(4-Methylpiperazino)benzaldehyde is most commonly achieved through a

nucleophilic aromatic substitution reaction, such as the Buchwald-Hartwig amination.[6][7] This

palladium-catalyzed cross-coupling reaction provides an efficient method for forming the crucial

carbon-nitrogen bond.[6][7]

Conceptual Experimental Protocol: Synthesis
A representative synthetic protocol is the reaction of 1-methylpiperazine with 4-

fluorobenzaldehyde in the presence of a base.
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Materials:

1-methylpiperazine

4-fluorobenzaldehyde

Potassium carbonate (K₂CO₃)

Dimethylformamide (DMF)

Ice water

Procedure:

Dissolve 1-methylpiperazine in DMF in a reaction vessel.

Add potassium carbonate to the solution.

Heat the mixture with stirring to 80 °C.

Add 4-fluorobenzaldehyde to the reaction mixture and continue heating for approximately 6

hours.

Monitor the reaction progress by a suitable technique (e.g., TLC).

Upon completion, cool the reaction mixture to room temperature.

Quench the reaction by the dropwise addition of ice water to precipitate the product.

Isolate the solid product by filtration and dry.[8]
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General Synthesis Workflow

1-Methylpiperazine + 4-Fluorobenzaldehyde

Reaction in DMF with K₂CO₃ at 80°C

Quenching with Ice Water

Filtration and Drying

4-(4-Methylpiperazino)benzaldehyde

Click to download full resolution via product page

Caption: General workflow for the synthesis of 4-(4-Methylpiperazino)benzaldehyde.

Purification
The crude product from the synthesis can be purified using standard laboratory techniques. For

higher purity, flash column chromatography is a common and effective method.[9]

Conceptual Protocol: Purification by Flash Column Chromatography

Materials:

Crude 4-(4-Methylpiperazino)benzaldehyde

Silica gel
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Appropriate solvent system (e.g., ethyl acetate/hexanes mixture)

Procedure:

Prepare a slurry of silica gel in the chosen eluent and pack it into a glass column.

Dissolve the crude product in a minimum amount of the eluent or a suitable solvent.

Load the dissolved sample onto the top of the silica gel column.

Elute the column with the solvent system, collecting fractions.

Monitor the fractions by thin-layer chromatography (TLC) to identify those containing the

desired product.

Combine the pure fractions and remove the solvent by rotary evaporation to yield the purified

product.[9]

Analytical Characterization
A variety of analytical methods are employed to confirm the identity and purity of 4-(4-
Methylpiperazino)benzaldehyde. These include nuclear magnetic resonance (NMR)

spectroscopy, high-performance liquid chromatography (HPLC), and mass spectrometry (MS).

[5]

Analytical Technique Purpose

¹H and ¹³C NMR
Structural elucidation and confirmation of the

chemical framework.

HPLC Purity assessment and quantification.

Mass Spectrometry
Determination of molecular weight and

confirmation of molecular formula.

FTIR Identification of functional groups.

Applications in Drug Discovery and Development

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

http://www.orgsyn.org/demo.aspx?prep=V87p0001
https://www.benchchem.com/product/b1299057?utm_src=pdf-body
https://www.benchchem.com/product/b1299057?utm_src=pdf-body
https://www.synhet.com/products/CAS-27913-99-1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1299057?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The 4-(4-methylpiperazino)phenyl moiety is a significant pharmacophore in the design of

centrally active agents. Derivatives of 4-(4-Methylpiperazino)benzaldehyde have been

investigated for their potential to modulate key neurotransmitter systems implicated in a range

of neurological and psychiatric disorders.

Targeting Serotonin and Dopamine Receptors
The piperazine scaffold is prevalent in many CNS drugs.[10] Research has shown that

derivatives of 4-(4-Methylpiperazino)benzaldehyde can be synthesized to act as ligands for

serotonin (5-HT) and dopamine (D₂) receptors.[11][12][13] These receptors are critical targets

for the treatment of conditions such as depression, anxiety, schizophrenia, and Parkinson's

disease.[12][14][15] For instance, various N-arylpiperazine derivatives have been evaluated as

ligands for D₂ and D₃ dopamine receptors.[12][13] Similarly, compounds incorporating the 4-

methylpiperazino group have been developed as potent ligands for serotonin 5-HT₂A and 5-

HT₆ receptors.[11][16][17]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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